Cas no 2228943-89-1 (1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid
• CAS No: 2228943-89-1
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 5902496
• PubChem ID: 165844235
• Update Time: 2025-10-29

1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid
• EN300-1947674
• 2228943-89-1

• Inchi： 1S/C10H14F2O2/c11-10(12)5-7(6-10)9(8(13)14)3-1-2-4-9/h7H,1-6H2,(H,13,14)
• InChI Key： QEOVPMIINIQSMM-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(C(=O)O)CCCC1)F

Computed Properties

• Exact Mass: 204.09618601g/mol
• Monoisotopic Mass: 204.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid

1-(3,3-Difluorocyclobutyl)cyclopentane-1-carboxylic Acid: A Promising Molecular Scaffold in Medicinal Chemistry

1-(3,3-Difluorocyclobutyl)cyclopentane-1-carboxylic acid represents a novel molecular scaffold with significant potential in pharmaceutical research. This compound, characterized by its unique 3,3-difluorocyclobutyl substituent and cyclopentane-1-carboxylic acid core, has attracted attention due to its structural versatility and biological activity. Recent studies highlight its role as a synthetic intermediate in the development of targeted therapies for inflammatory and metabolic disorders. The presence of fluorine atoms in the 3,3-difluorocyclobutyl group enhances the compound's metabolic stability, while the cyclopentane ring provides a rigid framework for drug-target interactions.

Research published in Journal of Medicinal Chemistry (2023) demonstrated that 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid exhibits promising anti-inflammatory properties by modulating the NF-κB signaling pathway. This finding aligns with the growing interest in fluorinated cyclic compounds for their ability to selectively inhibit pro-inflammatory cytokines. The compound's synthesis involves a multi-step process, including the fluorination of cyclobutane rings and the functionalization of cyclopentane moieties, which are critical for achieving the desired pharmacological profile.

Recent advancements in computational chemistry have enabled the prediction of 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid's binding affinity to specific protein targets. A 2024 study in ACS Chemical Biology reported that this compound shows high selectivity for the enzyme 5-lipoxygenase, which is implicated in the pathogenesis of asthma and chronic obstructive pulmonary disease (COPD). Such specificity makes it a valuable candidate for the development of next-generation anti-inflammatory drugs with reduced side effects.

The 3,3-difluorocyclobutyl substituent in 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid also contributes to its metabolic stability. Fluorine atoms are known to increase the lipophilicity of molecules, which enhances their ability to cross biological membranes and reach target tissues. This property is particularly advantageous in the design of drugs for systemic diseases where widespread tissue distribution is required.

Another area of focus is the application of 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid in the development of prodrugs. A 2023 publication in European Journal of Medicinal Chemistry explored its potential as a prodrug carrier for delivering therapeutic agents to specific cellular compartments. The compound's ability to undergo controlled hydrolysis under physiological conditions makes it suitable for targeted drug delivery systems, such as liposomes and nanoparticles.

Recent studies have also investigated the compound's role in metabolic disorders. Research published in Pharmacological Research (2024) suggests that 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid may regulate lipid metabolism by interacting with key enzymes in the fatty acid oxidation pathway. This finding opens new avenues for its application in the treatment of obesity-related conditions and type 2 diabetes.

The synthesis of 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid involves several key steps, including the fluorination of cyclobutane rings and the coupling of cyclopentane moieties. A 2023 study in Organic Letters described an efficient method for introducing the 3,3-difluorocyclobutyl group using a combination of electrophilic fluorination and ring-opening reactions. These synthetic strategies are critical for the large-scale production of the compound for pharmaceutical applications.

Environmental and safety considerations are also important in the development of 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid. A 2024 review in Toxicological Sciences highlighted the need for comprehensive toxicity studies to ensure the compound's safety for human use. The study emphasized the importance of evaluating long-term exposure effects and potential interactions with other drugs, which are essential for regulatory approval processes.

Future research directions include the exploration of 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid in combination therapies. A 2023 preclinical study in Clinical Pharmacology & Therapeutics demonstrated that the compound, when combined with traditional anti-inflammatory drugs, showed synergistic effects in reducing inflammation in animal models. This suggests potential applications in the treatment of complex diseases requiring multifaceted therapeutic approaches.

In conclusion, 1-(3,3-difluorocyclobutyl)cyclopentane-1-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structural features and biological activity make it a promising candidate for the development of innovative therapies for a range of diseases. Ongoing research continues to uncover new applications and mechanisms of action, solidifying its role as a key molecule in pharmaceutical innovation.